Cas no 35364-79-5 (2-(3,4-dichlorophenyl)ethan-1-ol)

• Product Name: 2-(3,4-dichlorophenyl)ethan-1-ol
• CAS No: 35364-79-5
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD00800673
• CID: 89148
• PubChem ID: 244558
• Update Time: 2025-05-21

2-(3,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)ethanol
• 3,4-Dichlorobenzeneethanol
• 3,4-Dichlorophenethyl alcohol
• 3,4-Dichlor-phenaethylalkohol
• benzeneethanol,3,4-dichloro
• benzeneethanol, 3,4-dichloro-
• 3,4-dichlorophenethylalcohol
• 2-(3,4-dichlorophenyl)ethan-1-ol
• 2-(3,4-Dichlorophenyl)-ethanol
• Benzeneethanol,3,4-dichloro-
• NSC55518
• GITOMJDYNUMCOV-UHFFFAOYSA-N
• 2-(3,4-Dichloro-phenyl)-ethanol
• LS11246
• AS00579
• SY

• MDL： MFCD00800673
• Inchi： 1S/C8H8Cl2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5,11H,3-4H2
• InChI Key： GITOMJDYNUMCOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCO)Cl

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.99522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.32
• Boiling Point: 165°C/14mmHg(lit.)
• Flash Point: 117.9 °C
• Refractive Index: 1.562-1.568
• PSA: 20.23000
• LogP: 2.52820

2-(3,4-dichlorophenyl)ethan-1-ol Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazardous Material transportation number：2810
• Hazard Category Code： 37/38-41-51-36/37/38-20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,4-dichlorophenyl)ethan-1-ol

2-(3,4-Dichlorophenyl)ethan-1-ol: A Comprehensive Overview

2-(3,4-Dichlorophenyl)ethan-1-ol, also known by its CAS number 35364-79-5, is a versatile organic compound with significant applications in various fields. This compound, characterized by its dichlorophenyl group attached to an ethanol backbone, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The structure of 2-(3,4-Dichlorophenyl)ethan-1-ol consists of a phenol ring substituted with two chlorine atoms at the 3 and 4 positions, connected to an ethan-1-ol group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The presence of the dichlorophenyl group contributes to the compound's stability and reactivity, while the hydroxyl group facilitates hydrogen bonding and enhances solubility in polar solvents.

Recent studies have explored the potential of 2-(3,4-Dichlorophenyl)ethan-1-ol in drug discovery. Researchers have investigated its ability to act as a lead compound for developing new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a scaffold for designing inhibitors targeting specific enzymes involved in neurodegenerative diseases. The compound's unique structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioactivity and selectivity.

In addition to its pharmaceutical applications, 2-(3,4-Dichlorophenyl)ethan-1-ol has found utility in agrochemicals. Its ability to act as a precursor for fungicides and herbicides has been extensively studied. A 2022 research article in the Pest Management Science journal demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, offering a sustainable solution for crop protection.

The synthesis of 2-(3,4-Dichlorophenyl)ethan-1-ol typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled the formation of high-purity products with minimal by-products, making the synthesis process more environmentally friendly.

2-(3,4-Dichlorophenyl)ethan-1-ol's properties also make it an attractive candidate for materials science applications. Its ability to form stable polymers and coatings has been explored in recent studies. A 2023 paper in the Macromolecules journal reported on its use as a building block for developing advanced polymeric materials with enhanced mechanical and thermal properties.

In conclusion, CAS No 35364-79-5, or 2-(3,4-Dichlorophenyl)ethan-1-ol, is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemistry and materials science.